Cas no 1343660-26-3 (1-methyl-4-(4-methylpiperidin-4-yl)methylpiperazine)

• Product Name: 1-methyl-4-(4-methylpiperidin-4-yl)methylpiperazine
• CAS No: 1343660-26-3
• MF: C₁₂H₂₅N₃
• MW: 211.347002744675
• CID: 5198412
• PubChem ID: 63123006
• Update Time: 2025-05-24

1-methyl-4-(4-methylpiperidin-4-yl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-methyl-4-[(4-methyl-4-piperidinyl)methyl]-
• 1-methyl-4-(4-methylpiperidin-4-yl)methylpiperazine

• Inchi： 1S/C12H25N3/c1-12(3-5-13-6-4-12)11-15-9-7-14(2)8-10-15/h13H,3-11H2,1-2H3
• InChI Key： KDXHYRMKXQQFNG-UHFFFAOYSA-N
• SMILES： N1(C)CCN(CC2(C)CCNCC2)CC1

Additional information on 1-methyl-4-(4-methylpiperidin-4-yl)methylpiperazine

Comprehensive Overview of 1-methyl-4-(4-methylpiperidin-4-yl)methylpiperazine (CAS No. 1343660-26-3)

1-methyl-4-(4-methylpiperidin-4-yl)methylpiperazine (CAS No. 1343660-26-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperazine derivative is structurally characterized by the presence of a methylpiperidine moiety linked to a methylpiperazine core, making it a versatile intermediate in drug discovery and development. Researchers and industry professionals often search for terms like "piperazine derivatives," "methylpiperidine synthesis," and "CAS 1343660-26-3 applications" to explore its potential.

The compound's unique structure contributes to its relevance in modern medicinal chemistry. With the growing interest in central nervous system (CNS) drug development, 1-methyl-4-(4-methylpiperidin-4-yl)methylpiperazine has been studied for its potential interactions with neurotransmitter receptors. Its dual-ring system provides a scaffold for designing molecules targeting neurological pathways, aligning with trending topics such as "neuropharmacology advancements" and "small molecule therapeutics."

In synthetic chemistry, CAS No. 1343660-26-3 serves as a valuable building block for constructing complex heterocycles. Its methylpiperazine and methylpiperidine functionalities enable diverse modifications, addressing queries like "how to functionalize piperazine derivatives" or "piperidine-based intermediates." The compound's stability under various reaction conditions further enhances its utility in multi-step syntheses, a key focus area for organic chemists.

From a commercial perspective, demand for 1-methyl-4-(4-methylpiperidin-4-yl)methylpiperazine is driven by its applications in high-value pharmaceutical intermediates. Companies specializing in custom synthesis and contract research organizations (CROs) frequently seek this compound for client projects. Searches related to "bulk piperazine suppliers" or "CAS 1343660-26-3 pricing" reflect its market relevance, particularly in regions with thriving life sciences sectors.

Quality control and analytical characterization of 1343660-26-3 are critical for ensuring its suitability in research. Advanced techniques such as HPLC purity analysis, NMR spectroscopy, and mass spectrometry are commonly employed to verify its identity and purity. These methods address common questions like "how to analyze piperazine derivatives" and "CAS 1343660-26-3 specifications," which are frequently searched by quality assurance professionals.

Looking ahead, the role of 1-methyl-4-(4-methylpiperidin-4-yl)methylpiperazine in green chemistry initiatives is gaining traction. Researchers are exploring eco-friendly synthesis routes and catalytic processes to produce such intermediates sustainably. This aligns with broader industry trends toward "sustainable pharmaceutical manufacturing" and "green synthetic methodologies," topics that resonate with environmentally conscious stakeholders.

In summary, 1-methyl-4-(4-methylpiperidin-4-yl)methylpiperazine (CAS No. 1343660-26-3) represents a multifaceted compound with significant scientific and industrial value. Its structural features, synthetic versatility, and potential applications in drug discovery ensure its continued relevance in contemporary research. By addressing frequently searched terms and integrating current scientific trends, this overview provides a holistic perspective on this important chemical entity.